Cas no 1501212-70-9 (1-(3-chlorothiophen-2-yl)methylpiperazine)

• Product Name: 1-(3-chlorothiophen-2-yl)methylpiperazine
• CAS No: 1501212-70-9
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 6211787
• PubChem ID: 80644308
• Update Time: 2024-01-12

1-(3-chlorothiophen-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)methylpiperazine
• 1501212-70-9
• AKOS019210979
• 1-[(3-chlorothiophen-2-yl)methyl]piperazine
• EN300-1965527

• Inchi： 1S/C9H13ClN2S/c10-8-1-6-13-9(8)7-12-4-2-11-3-5-12/h1,6,11H,2-5,7H2
• InChI Key： CVIDYURCTCJAOG-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CN1CCNCC1

Computed Properties

• Exact Mass: 216.0487973g/mol
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines